Cas no 23511-50-4 (2-Chloro-N-cycloheptylacetamide)

2-Chloro-N-cycloheptylacetamide is a chloroacetamide derivative featuring a cycloheptyl substituent, offering unique reactivity and structural properties for synthetic applications. Its chloroacetamide moiety serves as a versatile intermediate in organic synthesis, enabling nucleophilic substitution reactions to form amides, esters, and other functionalized compounds. The cycloheptyl group enhances steric and electronic effects, making it valuable in the design of specialized molecules, including pharmaceuticals and agrochemicals. This compound is characterized by its stability under standard conditions and compatibility with a range of reaction conditions. It is particularly useful in medicinal chemistry for scaffold diversification and in material science for polymer modification. Proper handling and storage are recommended due to its potential reactivity.
2-Chloro-N-cycloheptylacetamide structure
23511-50-4 structure
Product Name:2-Chloro-N-cycloheptylacetamide
CAS No:23511-50-4
MF:C9H16ClNO
MW:189.682441711426
MDL:MFCD01343566
CID:239660
PubChem ID:5228366
Update Time:2025-06-08

2-Chloro-N-cycloheptylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-N-cycloheptylacetamide
    • Acetamide,2-chloro-N-cycloheptyl-
    • 2-Chlor-N-cycloheptylacetamid
    • Acetamide,2-chloro-N-cycloheptyl
    • N-Cycloheptyl-2-chloroacetamide
    • AKOS000271150
    • Acetamide, 2-chloro-N-cycloheptyl-
    • FS-5010
    • 23511-50-4
    • Z56896165
    • DTXSID10411608
    • MFCD01343566
    • UPCMLD0ENAT0515-0063:001
    • EN300-01683
    • MDL: MFCD01343566
    • Inchi: 1S/C9H16ClNO/c10-7-9(12)11-8-5-3-1-2-4-6-8/h8H,1-7H2,(H,11,12)
    • InChI Key: VQUSGIJCLFWHDR-UHFFFAOYSA-N
    • SMILES: ClCC(NC1CCCCCC1)=O

Computed Properties

  • Exact Mass: 189.09200
  • Monoisotopic Mass: 189.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 2.45510

2-Chloro-N-cycloheptylacetamide Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-Chloro-N-cycloheptylacetamide Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Chloro-N-cycloheptylacetamide Pricemore >>

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2-Chloro-N-cycloheptylacetamide Related Literature

Additional information on 2-Chloro-N-cycloheptylacetamide

Recent Advances in the Study of 2-Chloro-N-cycloheptylacetamide (CAS: 23511-50-4)

2-Chloro-N-cycloheptylacetamide (CAS: 23511-50-4) is a chemical compound that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biological studies. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have explored the synthesis and optimization of 2-Chloro-N-cycloheptylacetamide, with a particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts are critical for its potential use in pharmaceutical formulations.

In terms of biological activity, preliminary research suggests that 2-Chloro-N-cycloheptylacetamide exhibits notable interactions with specific protein targets, which may be leveraged for therapeutic purposes. For instance, recent in vitro studies have demonstrated its ability to modulate enzyme activity in pathways associated with inflammation and neurodegeneration. These findings open new avenues for the development of novel treatments for conditions such as Alzheimer's disease and chronic inflammatory disorders.

Furthermore, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME), have been investigated to assess its suitability as a drug candidate. Early results indicate favorable bioavailability and stability, although further in vivo studies are required to confirm these observations. Researchers are also exploring the potential for structural modifications to enhance its efficacy and reduce any off-target effects.

The safety profile of 2-Chloro-N-cycloheptylacetamide is another critical area of investigation. Toxicological studies conducted in animal models have provided preliminary data on its tolerability and potential side effects. While the compound appears to be well-tolerated at therapeutic doses, long-term studies are necessary to fully evaluate its safety for human use.

In conclusion, 2-Chloro-N-cycloheptylacetamide (CAS: 23511-50-4) represents a promising candidate for further research in the pharmaceutical and chemical biology fields. Its unique chemical properties and biological activities make it a valuable subject for ongoing and future studies. Continued exploration of its mechanisms of action, therapeutic potential, and safety will be essential to fully realize its applications in medicine.

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